Cas no 3772-55-2 (Dehydroabietinol)

Dehydroabietinol structure

Product Name:Dehydroabietinol

CAS No:3772-55-2

MF:C₂₀H₃₀O

MW:286.451606273651

CID:837609

PubChem ID:107171

Update Time:2025-04-19

Dehydroabietinol Chemical and Physical Properties

Names and Identifiers

- (1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthren-1-yl)methanol
- Dehydroabietinol
- dehydroabietadienol
- [(1R,4aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthren-1-yl]methanol
- 8,11,13-Abietatrien-18-ol
- [ "8,11,13-Abietatrien-18-ol", " Dehydroabietan-18-ol" ]
- Abieta-8,11,13-trien-18-ol
- ABIETINOL, DEHYDRO-
- AKOS040761586
- POMIFERIN A
- Dehydroabietol
- ar-Abietatrienol
- BDBM50465347
- HY-N3702
- [1R-(1alpha,4abeta,10aalpha)]-1,2,3,4,4a,9,10,10a-octahydro-7-isopropyl-1,4a-dimethylphenanthren-1-methanol
- EINECS 223-217-4
- 3772-55-2
- (1R-(1alpha,4Abeta,10aalpha))-1,2,3,4,4a,9,10,10a-octahydro-7-isopropyl-1,4a-dimethylphenanthren-1-methanol
- DTXSID80858748
- Dehydroabeityl alcohol
- FS-9845
- LMPR0104050010
- 1-PHENANTHRENEMETHANOL, 1,2,3,4,4A,9,10,10A-OCTAHYDRO-1,4A-DIMETHYL-7-(1-METHYLETHYL)-, (1R-(1.ALPHA.,4A.BETA.,10A.ALPHA.))-
- SCHEMBL1210740
- 1-Phenanthrenemethanol, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aS,10aR)-
- VAD5Q9VDSM
- UNII-VAD5Q9VDSM
- [(1R,4aS,10aR)-7-isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl]methanol
- [(1R,4aS,10aR)-7-isopropyl-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthren-1-yl]methanol
- [(1R,4aS,10aR)-1,4a-dimethyl-7-(propan-2-yl)-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl]methanol
- CHEBI:52486
- CHEMBL12799
- CS-0024085
- Q27123468
- Dehydroabietyl alcohol
- AKOS032948768
- NS00006745
- SCHEMBL4549111
- WSKGRAGZAQRSED-UHFFFAOYSA-N
- 1-Phenanthrenemethanol, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-, [1R-(1.alpha.,4a.beta.,10a.alpha.)]-
- (7-isopropyl-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthren-1-yl)methanol;Pyrazinecarbonitrile
- A813997
- Abieta-8,11,13-trien-18-ol #
- FT-0665586
- 18-Hydroxy-dehydroabietane
- (+)-Pomiferin A
- DA-50089
- WSKGRAGZAQRSED-SLFFLAALSA-N
- Inchi： 1S/C20H30O/c1-14(2)15-6-8-17-16(12-15)7-9-18-19(3,13-21)10-5-11-20(17,18)4/h6,8,12,14,18,21H,5,7,9-11,13H2,1-4H3/t18-,19-,20+/m0/s1
- InChI Key： WSKGRAGZAQRSED-SLFFLAALSA-N
- SMILES： OC[C@]1(C)CCC[C@]2(C)C3C=CC(C(C)C)=CC=3CC[C@H]21

Computed Properties

Exact Mass: 286.23000
Monoisotopic Mass: 286.229665576g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2Å²
XLogP3: 5.7

Experimental Properties

Color/Form: Oil
Density: 1.0±0.1 g/cm3
Boiling Point: 389.4±11.0 °C at 760 mmHg
Flash Point: 136.2±15.1 °C
Refractive Index: 1.527
PSA: 20.23000
LogP: 4.81260
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Dehydroabietinol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Dehydroabietinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D229095-100mg	Dehydroabietinol	3772-55-2		100mg	$ 187.00	2023-09-08
TRC	D229095-1g	Dehydroabietinol	3772-55-2		1g	$ 1455.00	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D87510-5mg	Dehydroabietadienol	3772-55-2	,HPLC≥95%	5mg	¥3258.0	2023-09-08
A2B Chem LLC	AF71929-100mg	[1R-(1alpha,4abeta,10aalpha)]-1,2,3,4,4a,9,10,10a-octahydro-7-isopropyl-1,4a-dimethylphenanthren-1-methanol	3772-55-2		100mg	$302.00	2024-04-20
A2B Chem LLC	AF71929-1g	[1R-(1alpha,4abeta,10aalpha)]-1,2,3,4,4a,9,10,10a-octahydro-7-isopropyl-1,4a-dimethylphenanthren-1-methanol	3772-55-2		1g	$1533.00	2024-04-20